1-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile

• IUPAC Name: 1-methyl-6-oxopyridine-2-carbonitrile
• InChI: InChI=1S/C7H6N2O/c1-9-6(5-8)3-2-4-7(9)10/h2-4H,1H3
• InChI Key: WUOWHLOESNJUPI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC=C1C#N
• Molecular Formula: C7H6N2O
• DSSTOX Substance ID: DTXSID00490609
• Molecular Weight: 134.14 g/mol
• CAS RN: 63486-97-5

Description

1-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile, also known as Meldrum's acid, is a versatile compound with a wide range of applications in scientific research. Its unique chemical structure and properties make it an important component in the synthesis of various organic compounds, as well as a key tool for investigating biochemical and physiological processes.

Scientific Research Applications

Synthesis and Structural Analysis

1-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile and its derivatives have been extensively studied for their synthesis and structural properties. A notable study involved the synthesis of related pyridine derivatives and their structural analysis using techniques like IR, UV-vis absorption, and fluorescence spectroscopy. The effects of different substituents on their emission spectra were highlighted, contributing to the understanding of their optical properties (Cetina et al., 2010).

Applications in Optoelectronic Devices

A derivative of this compound was synthesized and its structure determined using various spectral data. The compound's potential in optoelectronic applications was highlighted by its optical absorption properties and the increase in photocurrent and photosensitivity under different illumination intensities, suggesting its usefulness in the development of optoelectronic devices (Roushdy et al., 2019).

Tautomeric Forms and Solvent Effects

Research has been conducted on the synthesis of tautomeric forms of dihydropyridine derivatives and their equilibrium states in different solvents. This study is significant for understanding the solute-solvent interactions and the impact of molecular conformation on these interactions. Such insights are critical in pharmaceutical and chemical industries where solvent effects play a crucial role in the stability and reactivity of compounds (Ajaj et al., 2013).

Biological Activities

This compound derivatives have been explored for their biological activities. A study synthesizing azo molecules using these derivatives as coupling components showed promising antimicrobial and antimycobacterial activities, along with considerable DNA cleavage efficiency. This indicates potential applications in the development of new antimicrobial agents (Ravi et al., 2020).

Photophysical Properties and Device Applications

The photophysical properties and device applications of related pyridine derivatives have been studied. This includes the analysis of their optical functions, energy gaps, and diode characteristics, emphasizing their potential use in photosensors and other light-sensitive devices (Zedan et al., 2020).